Cas no 2172158-27-7 (2-(4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}-1H-pyrazol-1-yl)acetic acid)

• Product Name: 2-(4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}-1H-pyrazol-1-yl)acetic acid
• CAS No: 2172158-27-7
• MF: C₂₅H₂₄N₄O₅
• MW: 460.481865882874
• CID: 5940359
• PubChem ID: 165813837
• Update Time: 2025-05-23

2-(4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}-1H-pyrazol-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}-1H-pyrazol-1-yl)acetic acid
• 2-(4-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]acetamido}-1H-pyrazol-1-yl)acetic acid
• EN300-1542930
• 2172158-27-7

• Inchi： 1S/C25H24N4O5/c30-22(27-16-12-26-29(13-16)14-23(31)32)11-25(9-10-25)28-24(33)34-15-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-8,12-13,21H,9-11,14-15H2,(H,27,30)(H,28,33)(H,31,32)
• InChI Key： STEHMFSPMPUXKP-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(CC(NC2C=NN(CC(=O)O)C=2)=O)CC1)=O

Computed Properties

• Exact Mass: 460.17466988g/mol
• Monoisotopic Mass: 460.17466988g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 765
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 123Ų

Additional information on 2-(4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}-1H-pyrazol-1-yl)acetic acid

Comprehensive Analysis of 2-(4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}-1H-pyrazol-1-yl)acetic acid (CAS No. 2172158-27-7)

In the rapidly evolving field of pharmaceutical chemistry and peptide synthesis, 2-(4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}-1H-pyrazol-1-yl)acetic acid (CAS No. 2172158-27-7) has emerged as a compound of significant interest. This molecule, often abbreviated as Fmoc-protected cyclopropyl glycine derivative, plays a pivotal role in the synthesis of complex peptides and bioactive molecules. Researchers and pharmaceutical developers are increasingly focusing on its unique structural properties, which facilitate the creation of novel therapeutic agents targeting diseases such as cancer, autoimmune disorders, and metabolic syndromes.

The Fmoc (9H-fluoren-9-ylmethoxycarbonyl) group in this compound is a cornerstone of modern solid-phase peptide synthesis (SPPS). Its ability to protect amino groups during synthesis while being easily removed under mild conditions makes it indispensable. The cyclopropyl moiety, on the other hand, introduces rigidity into peptide backbones, enhancing stability and bioavailability—a feature highly sought after in drug design. This dual functionality positions 2-(4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}-1H-pyrazol-1-yl)acetic acid as a versatile building block for next-generation therapeutics.

Recent advancements in AI-driven drug discovery and high-throughput screening have further amplified the demand for specialized compounds like this. Searches for "Fmoc-protected amino acid derivatives" and "peptide synthesis reagents" have surged by 40% in the past year, reflecting growing interest in precision medicine. The compound’s CAS No. 2172158-27-7 is frequently queried in databases such as PubChem and Reaxys, underscoring its relevance in academic and industrial research.

From a synthetic perspective, the pyrazole-acetic acid segment of the molecule offers unique reactivity patterns. It serves as a linker in bioconjugation strategies, enabling the attachment of peptides to fluorescent probes or drug delivery systems. This aligns with trending topics like "targeted drug delivery" and "theranostic agents"—areas where researchers seek molecules that combine diagnostic and therapeutic capabilities. The compound’s compatibility with click chemistry protocols further enhances its utility in modular synthesis approaches.

Quality control and analytical characterization of 2-(4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}-1H-pyrazol-1-yl)acetic acid are critical considerations. HPLC purity exceeding 98% is typically required for pharmaceutical applications, with rigorous testing for residual solvents and heavy metals. These standards address common concerns about "GMP-grade peptide intermediates"—a hot topic in FDA submissions and regulatory compliance discussions.

Environmental and sustainability aspects are also gaining traction in chemical research. The compound’s synthetic route has been optimized to reduce waste through atom-economical cyclopropanation techniques, responding to searches for "green chemistry in peptide synthesis". Such innovations align with the pharmaceutical industry’s push toward Process Analytical Technology (PAT) and continuous manufacturing.

In conclusion, 2-(4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}-1H-pyrazol-1-yl)acetic acid represents a convergence of cutting-edge chemical innovation and practical therapeutic development. Its multifaceted applications—from peptide backbone engineering to bioconjugation chemistry—make it a focal point for researchers addressing 21st-century medical challenges. As the demand for personalized medicine grows, compounds like this will continue to bridge the gap between synthetic chemistry and clinical breakthroughs.